2-({1-ethyl-6-[(3-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-[(3-methoxyphenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C25H26FN5O3S/c1-5-31-23-22(16(3)29-31)28-25(30(24(23)33)13-17-7-6-8-19(11-17)34-4)35-14-21(32)27-18-10-9-15(2)20(26)12-18/h6-12H,5,13-14H2,1-4H3,(H,27,32)
• InChI Key: IXONWUNHRPSAEG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC(=CC=C3)OC)SCC(=O)NC4=CC(=C(C=C4)C)F
• Molecular Formula: C25H26FN5O3S
• Molecular Weight: 495.6 g/mol
• CAS No.: 1359084-25-5

Description

This compound is a pyrazolo[4,3-d]pyrimidine derivative featuring a thioether-linked acetamide moiety. Its core structure includes a 1-ethyl-3-methyl-7-oxo pyrazolopyrimidine scaffold substituted with a 3-methoxybenzyl group at position 4. The acetamide side chain is attached to a 3-fluoro-4-methylphenyl group, distinguishing it from closely related analogs (see Table 1).

Comparison with Similar Compounds

Research Findings and Hypotheses

While the provided evidence lacks explicit activity data for the target compound, inferences can be drawn from structural analogs:

• Anticancer Potential: Pyrazolopyrimidine derivatives in exhibit activity in kinase inhibition (e.g., targeting EGFR or VEGFR). The target compound’s 3-fluoro-4-methylphenyl group may improve selectivity for cancer-related kinases over normal cells, aligning with ’s findings on ferroptosis selectivity in oral squamous cell carcinoma .
• Metabolic Stability : The 4-methyl group on the acetamide phenyl ring could reduce cytochrome P450-mediated metabolism, a common issue in drug development .